Cas no 922047-47-0 (N-(2-{5-(3-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3,4-dimethylbenzamide)

• Product Name: N-(2-{5-(3-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3,4-dimethylbenzamide
• CAS No: 922047-47-0
• Molecular Formula: C₂₃H₂₂FN₅O₂
• Molecular Weight: 419.451488018036
• CID: 5854925
• PubChem ID: 40908768

N-(2-{5-(3-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-3,4-dimethylbenzamide Properties

Names and Identifiers

• N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3,4-dimethylbenzamide
• N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-3,4-dimethylbenzamide
• N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,4-dimethylbenzamide
• 922047-47-0
• F2323-1887
• AKOS024639888

• InChIKey： VVRVUDPPYZKVQS-UHFFFAOYSA-N
• Inchi： 1S/C23H22FN5O2/c1-15-6-7-18(10-16(15)2)22(30)25-8-9-29-21-20(12-27-29)23(31)28(14-26-21)13-17-4-3-5-19(24)11-17/h3-7,10-12,14H,8-9,13H2,1-2H3,(H,25,30)
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC(F)=C1)C=N2)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 419.17575312g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 419.17575312g/mol
• Heavy Atom Count: 31
• Complexity: 689
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides